Cas no 22663-37-2 (4-Chlorobenzenesulfonyl Urea)

• Product Name: 4-Chlorobenzenesulfonyl Urea
• CAS No: 22663-37-2
• MF: C₇H₇ClN₂O₃S
• MW: 234.660079240799
• MDL: MFCD00518656
• CID: 52123
• PubChem ID: 135727009
• Update Time: 2025-04-18

4-Chlorobenzenesulfonyl Urea Chemical and Physical Properties

Names and Identifiers

• N-Carbamoyl-4-chlorobenzenesulfonamide
• 4-Chlorobenzenesulfonyl urea
• P-Chlorobenzenesulfonyl urea
• (4-Chlorophenylsulfonyl)urea
• (4-chlorophenyl)sulfonylurea
• N-(aminocarbonyl)-4-chloroBenzenesulfonamide
• 1-p-Chlorbenzolsulfonylharnstoff
• 4-Chlor-benzolsulfonyl-harnstoff
• p-Chlor-benzolsulfonyl-harnstoff
• 1-(4-Chlorobenzenesulfonyl)urea
• N-(Aminocarbonyl)-4-chlorobenzenesulphonamide
• 4-Chlorobenzenesulfonylurea
• p-chlorobenzenesulphonylurea
• p-Chlorobenzene sulfonyl urea
• (4-chlorobenzenesulfonyl)urea
• Benzenesulfonamide, N-(aminocarbonyl)-4-chloro-
• amino-N-[(4-chlorophenyl)sulfonyl]amide
• 4-Chlorophenylsulfonyl ur
• CHEBI:143297
• DTXCID9031480
• PS-3667
• Para-chlorobenzene-sulfonylurea
• DTXSID8057691
• NS00027238
• SCHEMBL7264925
• A816302
• CHEMBL3184360
• NCGC00253634-01
• 4-Chloro phenylsulfonyl urea
• MFCD00518656
• 4-Chlorobenzenesulphonyl urea
• EINECS 245-149-4
• Tox21_113761
• SR-01000944809
• C2266
• AKOS003617549
• T70597
• 22663-37-2
• 1-(((AMINOCARBONYL)AMINO)SULFONYL)-4-CHLOROBENZENE
• CS-0204291
• FT-0659281
• CAS-22663-37-2
• [(4-chlorobenzene)sulfonyl]urea
• W-107462
• SR-01000944809-1
• 4-Chlorophenylsulfonylurea
• AZEPYUPSYWCRBG-UHFFFAOYSA-N
• 4-Chlorobenzenesulfonyl Urea

• MDL： MFCD00518656
• Inchi： 1S/C7H7ClN2O3S/c8-5-1-3-6(4-2-5)14(12,13)10-7(9)11/h1-4H,(H3,9,10,11)
• InChI Key： AZEPYUPSYWCRBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 233.98700
• Monoisotopic Mass: 233.986591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6

Experimental Properties

• Color/Form: Not available
• Density: 1.535
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.602
• PSA: 97.64000
• LogP: 2.86900
• Solubility: Not available

4-Chlorobenzenesulfonyl Urea Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds